4-(4-(2-chloroethyl)-1H-pyrazol-3-yl)pyridine
Overview
Description
4-(4-(2-chloroethyl)-1H-pyrazol-3-yl)pyridine, also known as 4-CEPP, is a heterocyclic compound that was first synthesized in 1995. It is a pyrazole derivative and has been widely used in the scientific research field due to its unique properties. 4-CEPP has been found to have a wide range of applications, from being used as an inhibitor of certain enzymes to being used as a marker for a variety of biological processes.
Scientific Research Applications
4-(4-(2-chloroethyl)-1H-pyrazol-3-yl)pyridine has been widely used in scientific research due to its unique properties. It has been used as an inhibitor of certain enzymes, such as tyrosine kinase and cyclooxygenase-2. It has also been used as a marker for a variety of biological processes, such as apoptosis, cell cycle progression, and gene expression. Additionally, this compound has been used in the study of cancer, inflammation, and other diseases.
Mechanism of Action
The mechanism of action of 4-(4-(2-chloroethyl)-1H-pyrazol-3-yl)pyridine is not completely understood. However, it is believed that this compound binds to certain enzyme targets, such as tyrosine kinase and cyclooxygenase-2. This binding inhibits the activity of these enzymes, which can lead to a variety of biological effects. Additionally, this compound has been found to interact with certain receptors and ion channels, which can also lead to a variety of biological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as tyrosine kinase and cyclooxygenase-2. Additionally, this compound has been found to interact with certain receptors and ion channels, which can lead to a variety of physiological effects. These effects include but are not limited to changes in cell cycle progression, gene expression, and apoptosis.
Advantages and Limitations for Lab Experiments
4-(4-(2-chloroethyl)-1H-pyrazol-3-yl)pyridine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is available from a variety of commercial sources. Additionally, it is relatively stable and has a wide range of applications. However, there are also some limitations to using this compound in laboratory experiments. It is not always easy to control the concentration of this compound, and it is not always easy to determine the exact mechanism of action.
Future Directions
There are several potential future directions for 4-(4-(2-chloroethyl)-1H-pyrazol-3-yl)pyridine research. One potential direction is to further investigate the mechanism of action of this compound. Additionally, further research could be done to explore the potential therapeutic applications of this compound. Additionally, further research could be done to explore the potential side effects of this compound. Finally, further research could be done to explore the potential interactions between this compound and other compounds.
properties
IUPAC Name |
4-[4-(2-chloroethyl)-1H-pyrazol-5-yl]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3/c11-4-1-9-7-13-14-10(9)8-2-5-12-6-3-8/h2-3,5-7H,1,4H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJJXVHJCTGJYQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=C(C=NN2)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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